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Compound of Interest

Compound Name: Cerium stearate

Cat. No.: B159660

An In-depth Technical Guide to the Physical Properties of Cerium Stearate Powder
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
cerium stearate powder. The information is compiled for professionals in research,
development, and quality control who require detailed data on this material for its application as
a catalyst, stabilizer, lubricant, or in the formulation of advanced materials.[1][2]

Physical and Chemical Properties

Cerium stearate is a metal-organic compound, specifically a metallic soap, formed from a
cerium cation and stearate anions.[2] It is valued for its thermal stability and lubricating
properties.[3][4] The following table summarizes its key quantitative physical and chemical
properties.
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Property Value Citations
Chemical Formula Cs4H105Ce06 [51[6]
Molecular Weight 990.54 g/mol [5]1[6]

White, off-white, to pale yellow
Appearance ) [21[3151[ 7]
crystalline powder.

Melting Point 120 - 150 °C [21[51[7118]

Density ~2.42 glcm3 [3]

- Insoluble in water; soluble in
Solubility , [2][4]
hot organic solvents.

14536-00-6 (Cerium(lll)
CAS Number [2]
Stearate)

Detailed Physical Characterization
Morphology and Particle Size

Cerium stearate powder typically consists of particles with a lamellar (plate-like) structure.[9]
[10] Through techniques like electrodeposition, it can form dense, mastoid-like micro/nano
hierarchical structures on surfaces.[9][11] The material can be produced in various particle
sizes, including micronized, submicron, and nanopowder forms, to suit different applications.[5]
[12] The particle size and morphology are critical as they influence the material's dispersion in
a matrix, catalytic efficiency, and overall performance.[1]

Crystalline Structure

The crystallographic structure of cerium stearate powder is analyzed using X-ray Diffraction
(XRD).[1] This technique provides information on the atomic arrangement, identifies the
crystalline phases, and determines the degree of crystallinity.[1] The XRD pattern of a metal
stearate is characterized by a series of diffraction peaks at specific 26 angles, which
correspond to the long-range order of the layered structure formed by the stearate chains. For
instance, similar metal stearates like calcium stearate show characteristic peaks at 20 values of
6.40° and 19.58°.[10]
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Thermal Stability

Cerium stearate exhibits excellent thermal stability, making it suitable for high-temperature
applications such as a heat stabilizer in polymers like PVC.[3][4][7] Its thermal decomposition
point is reported to be above 200°C.[4] This property is crucial for processes like polymer
extrusion where the material must withstand high temperatures without degrading.[3]

Solubility Profile

The compound is a white powder that is insoluble in water.[2] However, it shows solubility in hot
organic solvents, a characteristic leveraged in its application for producing hydrophobic
coatings and in various chemical syntheses.[4]

Experimental Protocols

The following sections detail the standard methodologies for characterizing the physical
properties of cerium stearate powder.

X-ray Diffraction (XRD) Analysis

Objective: To determine the crystalline structure and phase purity of cerium stearate powder.
Methodology:

o Sample Preparation: A small amount of the cerium stearate powder is finely ground using
an agate mortar and pestle to ensure random orientation of the crystallites. The powder is
then packed into a sample holder, and the surface is flattened to be flush with the holder's
rim.

 Instrumentation: A powder X-ray diffractometer is used, typically equipped with a Cu Ka
radiation source (A = 1.5406 A).

o Data Collection: The sample is scanned over a 20 range (e.g., 2° to 60°) with a specific step
size and dwell time.

e Analysis: The resulting diffraction pattern (a plot of intensity vs. 20) is analyzed. The
positions and intensities of the diffraction peaks are used to identify the crystalline phases by
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comparison with standard diffraction databases (e.g., ICDD). The peak widths can be used
to estimate crystallite size using the Scherrer equation.[10][13]

Fourier Transform Infrared (FT-IR) Spectroscopy

Objective: To confirm the formation of cerium stearate and characterize its chemical bonding.
Methodology:

o Sample Preparation: A few milligrams of cerium stearate powder are mixed with dry
potassium bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet
using a hydraulic press. Alternatively, an Attenuated Total Reflectance (ATR) accessory can
be used, where the powder is simply pressed against the ATR crystal.

e Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer.

» Data Collection: A background spectrum (of the empty sample compartment or pure KBr
pellet) is collected first. The sample is then placed in the infrared beam path, and the sample
spectrum is recorded, typically in the range of 4000 to 400 cm~1.

e Analysis: The spectrum is analyzed for characteristic absorption bands. The key indicator for
the formation of cerium stearate from stearic acid is the disappearance of the broad
carboxylic acid C=0 stretch (around 1701 cm~?) and the appearance of two new strong
bands corresponding to the asymmetric and symmetric stretching of the carboxylate anion
(COO"), typically found around 1540-1580 cm~1.[1][9][10] The presence of a prominent peak
in the region of 460-466 cm~1 can be attributed to Cerium-Oxygen (Ce-O) bonds.[1]

Scanning Electron Microscopy (SEM)

Objective: To visualize the particle morphology, size, and surface texture of the powder.
Methodology:

o Sample Preparation: A small amount of cerium stearate powder is mounted onto an
aluminum SEM stub using double-sided carbon tape. To prevent charging under the electron
beam, the sample is coated with a thin conductive layer (e.g., gold or carbon) using a sputter
coater.
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e Instrumentation: A Scanning Electron Microscope.

e Imaging: The prepared stub is placed in the SEM chamber, which is then evacuated to high
vacuum. A high-energy beam of electrons is scanned across the sample surface. The
secondary electrons emitted from the surface are collected by a detector to form an image.

e Analysis: The resulting micrographs provide detailed information about the shape, size
distribution, and surface features of the cerium stearate particles.[9] Energy-Dispersive X-
ray Spectroscopy (EDS), often coupled with SEM, can be used to confirm the elemental
composition of the sample.[9]

Visualization
Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a cerium stearate powder sample.

Physical Characterization Workflow for Cerium Stearate Powder

Cerium Stearate
Powder Sample

Initial Assessment Microscopic Analysis~Structural Analysis “\Chemical Analysis Performance Analysis

SEM/EDS
(Morphology, Size, Elemental Composition)

XRD FT-IR Spectroscopy Thermal Analysis (TGA/DSC) Solubility Test
(Crystalline Structure, Phase Purity) (Chemical Bonding Confirmation) (Thermal Stability, Melting Point) (Water, Organic Solvents)
Compile Data:

Physical Properties Table

Visual Inspection
(Color, Form)

Summarize Findings

Final Characterization Report
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Click to download full resolution via product page

Caption: Workflow for the physical characterization of cerium stearate powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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